Cas no 1360963-12-7 (6-bromo-4-methoxy-1H-1,3-benzodiazole)

6-bromo-4-methoxy-1H-1,3-benzodiazole structure
1360963-12-7 structure
Product Name:6-bromo-4-methoxy-1H-1,3-benzodiazole
CAS No:1360963-12-7
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD22558040
CID:4593206
PubChem ID:100665334
Update Time:2023-04-03

6-bromo-4-methoxy-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-methoxy-1H-benzoimidazole
    • 1H-Benzimidazole, 5-bromo-7-methoxy-
    • 6-bromo-4-methoxy-1H-1,3-benzodiazole
    • 6-bromo-4-methoxy-1H-benzo[d]imidazole
    • MDL: MFCD22558040
    • Inchi: 1S/C8H7BrN2O/c1-12-7-3-5(9)2-6-8(7)11-4-10-6/h2-4H,1H3,(H,10,11)
    • InChI Key: POJQRKWNXUKDRM-UHFFFAOYSA-N
    • SMILES: C1NC2=C(OC)C=C(Br)C=C2N=1

Computed Properties

  • Exact Mass: 225.974
  • Monoisotopic Mass: 225.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9A^2

6-bromo-4-methoxy-1H-1,3-benzodiazole Pricemore >>

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